Cas no 1806562-54-8 (Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate)

• Product Name: Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate
• CAS No: 1806562-54-8
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 4957923
• Update Time: 2025-05-19

Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate

• Inchi： 1S/C12H13NO2S/c1-2-15-12(14)10-5-6-11(16)9(8-10)4-3-7-13/h5-6,8,16H,2-4H2,1H3
• InChI Key： DMTMFIRQWKXUFX-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(=O)OCC)C=C1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate

Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate: A Comprehensive Overview

Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate, with the CAS number 1806562-54-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a cyanoethyl substituent and a mercapto group. The benzoate ester moiety contributes to its stability and reactivity, while the cyanoethyl and mercapto groups provide functional versatility, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for constructing stimuli-responsive polymers. The cyanoethyl group introduces electron-withdrawing properties, which can modulate the electronic characteristics of the resulting materials. Meanwhile, the mercapto group facilitates sulfur-based cross-linking, enabling the formation of robust networks with tunable mechanical and thermal properties.

In addition to its role in polymer chemistry, Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate has shown promise in catalysis. Its ability to coordinate with metal ions makes it a potential ligand for transition metal catalysts. Recent experiments have demonstrated that this compound can enhance the activity and selectivity of catalysts in key industrial reactions, such as olefin polymerization and cross-coupling reactions. The benzoate ester group plays a critical role in stabilizing metal-ligand interactions, while the cyanoethyl group contributes to electronic tuning.

The synthesis of Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity. The use of mild reaction conditions ensures that the sensitive functional groups remain intact during synthesis. This compound is typically synthesized from readily available starting materials, making it accessible for large-scale production.

From an environmental perspective, Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate exhibits favorable biodegradation properties under controlled conditions. Studies have shown that its breakdown products are non-toxic to aquatic organisms, aligning with current sustainability goals in chemical manufacturing. This attribute makes it an attractive candidate for green chemistry applications.

In conclusion, Ethyl 3-(2-cyanoethyl)-4-mercaptobenzoate (CAS No: 1806562-54-8) is a versatile compound with diverse applications in materials science, catalysis, and green chemistry. Its unique structure enables it to serve as a valuable building block for advanced materials and catalytic systems. As research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.